Cas no 1857993-66-8 (2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol)

• Product Name: 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol
• CAS No: 1857993-66-8
• MF: C₇H₇F₃OS
• MW: 196.190091371536
• CID: 5717876
• PubChem ID: 127013963
• Update Time: 2025-05-21

2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1857993-66-8
• 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol
• EN300-1624757

• Inchi： 1S/C7H7F3OS/c8-7(9,10)6-5(1-3-11)2-4-12-6/h2,4,11H,1,3H2
• InChI Key： LLQDWNISDUHJSA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)CCO

Computed Properties

• Exact Mass: 196.01697050g/mol
• Monoisotopic Mass: 196.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol

2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol: A Comprehensive Overview

2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol, also known by its CAS number 1857993-66-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a trifluoromethyl group and an ethan-1-ol moiety. The trifluoromethyl group imparts distinct electronic and steric properties, making this compound highly valuable for various applications.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a fundamental building block in many organic compounds. In the case of 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol, the substitution pattern on the thiophene ring plays a crucial role in determining its chemical reactivity and physical properties. The trifluoromethyl group at the 2-position of the thiophene ring introduces electron-withdrawing effects, which can influence the compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution or electrophilic addition.

Recent studies have highlighted the potential of 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol as a precursor for synthesizing advanced materials, including functional polymers and organic semiconductors. The ethan-1-ol group provides a hydroxyl functionality that can be readily modified through various chemical transformations, such as esterification or etherification. This versatility makes the compound an attractive candidate for use in drug discovery, agrochemicals, and specialty chemicals.

In terms of synthesis, 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1-ol can be prepared via several routes, including coupling reactions and oxidation processes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the thiophene ring. These methods not only enhance the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

The applications of 2-[2-(Trifluoromethyl)thiophen-3-yl]ethan-1